(3-((3-Chloropyridin-4-yl)oxy)pyrrolidin-1-yl)(thiophen-3-yl)methanone

• IUPAC Name: [3-(3-chloropyridin-4-yl)oxypyrrolidin-1-yl]-thiophen-3-ylmethanone
• InChI: InChI=1S/C14H13ClN2O2S/c15-12-7-16-4-1-13(12)19-11-2-5-17(8-11)14(18)10-3-6-20-9-10/h1,3-4,6-7,9,11H,2,5,8H2
• InChI Key: DHIDRGWBQFAOKU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=C(C=NC=C2)Cl)C(=O)C3=CSC=C3
• Molecular Formula: C14H13ClN2O2S
• Molecular Weight: 308.8 g/mol

Description

(3-((3-Chloropyridin-4-yl)oxy)pyrrolidin-1-yl)(thiophen-3-yl)methanone, also known as CTM, is a synthetic compound that has been the subject of scientific research due to its potential as a therapeutic agent. CTM belongs to the class of compounds known as pyrrolidinyl-thiophenes, which have been shown to possess a range of biological activities.

Scientific Research Applications

Crystal and Molecular Structure Analysis

Research into compounds with a structural resemblance to (3-((3-Chloropyridin-4-yl)oxy)pyrrolidin-1-yl)(thiophen-3-yl)methanone demonstrates the importance of crystallography in understanding molecular structures. For instance, the analysis of similar compounds through X-ray diffraction (XRD) studies provides insights into their molecular geometry, intermolecular interactions, and potential functionalities in materials science and drug design (Lakshminarayana et al., 2009).

Synthesis and Reactivity

The compound's reactivity has been explored through the synthesis of analogues and derivatives, showing its versatility in forming various heterocyclic structures. For example, synthesis approaches have led to the creation of novel compounds with potential applications in medicinal chemistry and agrochemicals. These include reactions with sulfur- and oxygen-containing nucleophiles under specific conditions, revealing the compound's utility in synthesizing new chemical entities with possible biological activities (Pouzet et al., 1998).

Biological Evaluation and Docking Studies

Research has extended into evaluating the biological activities of derivatives, encompassing antimicrobial, antimycobacterial, and anti-inflammatory potentials. This is crucial for the development of new therapeutic agents. For instance, organotin(IV) complexes incorporating derivatives of the compound have shown promising antibacterial activities, indicating its relevance in drug discovery processes (Singh et al., 2016).

Molecular Structure and Solution Chemistry

Further investigations into the compound and its derivatives' molecular structures using spectroscopic methods and density functional theory (DFT) have provided insights into their electronic properties and stability. Such studies are essential for designing molecules with specific physical, chemical, or biological properties (Huang et al., 2021).